Cas no 5267-13-0 (2-(4-fluorobenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline)

• Product name: 2-(4-fluorobenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• CAS No: 5267-13-0
• MF: C₁₈H₂₀FNO₂
• MW: 301.355308532715
• CID: 1578204
• PubChem ID: 35922

2-(4-fluorobenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorobenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• Isoquinoline, 2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-
• 2-[(4-fluorophenyl)methyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinoline
• Cambridge id 5267130
• 5267-13-0
• SMR000539475
• CHEMBL1523427
• STK599138
• NCGC00246291-01
• Oprea1_177761
• DTXSID40275376
• HMS2886C20
• AKOS005520225
• MLS001164056
• AB00078068-01

• Inchi： InChI=1S/C18H20FNO2/c1-21-17-9-14-7-8-20(12-15(14)10-18(17)22-2)11-13-3-5-16(19)6-4-13/h3-6,9-10H,7-8,11-12H2,1-2H3
• InChI Key： XOZSNVGTVYSWOI-UHFFFAOYSA-N
• SMILES： COC1=C(C=C2CN(CCC2=C1)CC3=CC=C(C=C3)F)OC

Computed Properties

• Exact Mass: 301.1479
• Monoisotopic Mass: 301.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.168
• Boiling Point: 406.5°C at 760 mmHg
• Flash Point: 199.6°C
• Refractive Index: 1.569
• PSA: 21.7